Cas no 88451-08-5 (Urea, N-butyl-N'-(3-methylphenyl)-N-(phenylmethyl)-)

• Product name: Urea, N-butyl-N'-(3-methylphenyl)-N-(phenylmethyl)-
• CAS No: 88451-08-5
• MF: C₁₉H₂₄N₂O
• MW: 296.406664848328
• CID: 632384
• PubChem ID: 13732976

Urea, N-butyl-N'-(3-methylphenyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-butyl-N'-(3-methylphenyl)-N-(phenylmethyl)-
• 1-benzyl-1-butyl-3-(3-methylphenyl)urea
• DTXSID90547873
• N-Benzyl-N-butyl-N'-(3-methylphenyl)urea
• CHEMBL76380
• 88451-08-5

• Inchi： InChI=1S/C19H24N2O/c1-3-4-13-21(15-17-10-6-5-7-11-17)19(22)20-18-12-8-9-16(2)14-18/h5-12,14H,3-4,13,15H2,1-2H3,(H,20,22)
• InChI Key： QUMQURXEFSSGLJ-UHFFFAOYSA-N
• SMILES： CCCCN(CC1=CC=CC=C1)C(=O)NC2=CC=CC(=C2)C

Computed Properties

• Exact Mass: 296.188863393g/mol
• Monoisotopic Mass: 296.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 32.3Ų